1-(4-Iodo-3-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

• IUPAC Name: 1-(4-iodo-3-methylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• InChI: InChI=1S/C14H14INO/c1-9-6-13(4-5-14(9)15)16-10(2)7-12(8-17)11(16)3/h4-8H,1-3H3
• InChI Key: RUSGOYZIEBVYFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)I)C)C)C=O
• Molecular Formula: C14H14INO
• DSSTOX Substance ID: DTXSID80358112
• Molecular Weight: 339.17 g/mol
• CAS No.: 423750-08-7

Description

1-(4-Iodo-3-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C14H14INO and its molecular weight is 339.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photochemical Behavior and Substitution Reactions:

• The compound's photochemical behavior, especially in the context of halogenated pyrroles, has been investigated. When irradiated in the presence of an aromatic compound, certain iodo-substituted pyrroles demonstrate unique reactivity. This includes the formation of phenyl derivatives and dimethylpyrrole carboxylates under specific conditions (D’Auria et al., 1997).

Chromatographic Separation and Enantiomer Analysis

2. Novel N-aryl-2,5-dimethylpyrrole-3-carbaldehydes, similar in structure to the compound , have been synthesized and their diastereoisomeric association complexes studied. This research is crucial in understanding the separation of enantiomers and barriers to racemization, which are key aspects in the synthesis and application of such compounds (Vorkapić-Furač et al., 1989).

Precursors for Bidentate Phosphine Ligands

3. Methods for synthesizing derivatives of 1,2,5-substituted 4-phosphoryl-3-formylpyrroles have been explored. This research is significant for the development of chiral bidentate phosphine ligands, which have numerous applications in catalysis and organometallic chemistry (Smaliy et al., 2013).

Magnetic Properties and Supramolecular Chemistry

4. A study on the use of related pyrrole compounds in the synthesis of high nuclearity {Mn(III)25} barrel-like clusters exhibiting single-molecule magnetic behavior demonstrates the potential of such compounds in supramolecular chemistry and materials science (Giannopoulos et al., 2014).

Synthesis and Characterization in Organic Chemistry

5. Research on the synthesis, characterization, and computational study of related pyrrole derivatives offers insights into the structural and electronic properties of these compounds. Such studies are vital for understanding the chemical behavior and potential applications of these molecules in organic synthesis and materials science (Singh et al., 2014).

Applications in Polymer Chemistry

6. The synthesis and characterization of aluminum and zinc complexes supported by pyrrole-based ligands have been explored, highlighting the compound's relevance in the field of organometallic chemistry and catalysis, particularly in polymerization processes (Qiao et al., 2011).

Aromaticity and Annulation Reactions

7. The compound's utility in the synthesis of aromatic molecules like thiophenes and pyrroles through amine-initiated annulation and aromatization cascade reactions has been demonstrated. This is significant for the creation of complex heterocyclic structures in organic synthesis (Ni et al., 2016).